Cas no 1428359-63-0 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 1428359-63-0
• MF: C₂₃H₁₉N₃O₅S
• MW: 449.479064226151
• CID: 6400527
• PubChem ID: 71806071
• Update Time: 2025-06-08

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-2-oxo-3H-1,3-benzoxazole-5-sulfonamide
• 1428359-63-0
• F6436-0055
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• AKOS024558813

• Inchi： 1S/C23H19N3O5S/c27-22(16-5-2-1-3-6-16)26-12-4-7-15-8-9-17(13-20(15)26)25-32(29,30)18-10-11-21-19(14-18)24-23(28)31-21/h1-3,5-6,8-11,13-14,25H,4,7,12H2,(H,24,28)
• InChI Key： NWOMXAVZEIHBNE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CC4=C(C=C3)CCCN4C(=O)C3=CC=CC=C3)(=O)=O)C=C2NC1=O

Computed Properties

• Exact Mass: 449.10454189g/mol
• Monoisotopic Mass: 449.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

N-(1-Benzoyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2-Oxo-2,3-Dihydro-1,3-Benzoxazole-5-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1428359-63-0, known as N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The benzoyl group attached to the tetrahydroquinoline ring contributes to its stability and bioavailability, while the sulfonamide moiety enhances its ability to interact with biological targets.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological pathways, making them valuable candidates for treating diseases such as cancer and neurodegenerative disorders. The benzoxazole ring in this compound further enhances its versatility by providing additional sites for functionalization and interaction with biomolecules.

One of the most notable aspects of this compound is its sulfonamide group, which plays a critical role in its pharmacokinetic profile. Sulfonamides are known for their ability to improve solubility and permeability, which are essential properties for drug candidates. Recent research has demonstrated that sulfonamides can also act as bioisosteres of carboxylic acids and other functional groups, making them valuable in optimizing drug-like properties.

The synthesis of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide involves a series of intricate organic reactions. The process typically begins with the preparation of the tetrahydroquinoline core through either cyclization or coupling reactions. The subsequent introduction of the benzoyl group is achieved via acylation reactions under mild conditions to preserve the stereochemistry of the molecule.

Once the tetrahydroquinoline derivative is obtained, the benzoxazole ring is introduced through a nucleophilic aromatic substitution or a coupling reaction. The final step involves the installation of the sulfonamide group using either direct sulfonation followed by amide formation or through a preformed sulfonamide intermediate. These steps require precise control over reaction conditions to ensure high yields and purity.

Pharmacological studies have shown that this compound exhibits potent activity against various enzymes and receptors associated with disease states. For instance, it has demonstrated inhibitory effects on kinases involved in cancer progression and has shown promise as a modulator of G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development.

In terms of applications, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is being explored for its role in treating chronic diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier makes it particularly appealing for central nervous system (CNS) disorders. Additionally, ongoing research is investigating its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes.

The structural versatility of this compound also makes it an attractive candidate for combinatorial chemistry approaches. By modifying substituents on the benzoyl group or altering the sulfonamide moiety, researchers can generate a library of analogs with diverse biological activities. This approach is expected to accelerate drug discovery efforts and identify new therapeutic leads.

In conclusion,N-(1-benzoyl